Cas no 1934392-21-8 (4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde
• CAS No: 1934392-21-8
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• MDL: MFCD29944977
• CID: 4630130
• PubChem ID: 126970889
• Update Time: 2025-08-05

4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxaldehyde, 4-(1,3-dioxolan-2-yl)-
• 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde

• MDL： MFCD29944977
• Inchi： 1S/C7H7NO3S/c9-3-6-8-5(4-12-6)7-10-1-2-11-7/h3-4,7H,1-2H2
• InChI Key： LSJFFPVNMMDWDT-UHFFFAOYSA-N
• SMILES： S1C=C(C2OCCO2)N=C1C=O

Additional information on 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde

4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1934392-21-8): An Emerging Compound in Medicinal Chemistry

4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1934392-21-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities. The presence of the 1,3-dioxolane moiety further enhances its chemical stability and reactivity, making it a promising candidate for various pharmaceutical applications.

The thiazole ring is a heterocyclic compound consisting of one sulfur and one nitrogen atom in a five-membered ring. Thiazoles are widely used in the synthesis of pharmaceuticals due to their ability to form stable complexes with metal ions and their inherent biological activity. The 1,3-dioxolane group, on the other hand, is a cyclic acetal that can be easily converted into aldehydes or ketones under mild conditions. This property makes 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde an attractive intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde selectively inhibits the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways. This finding suggests that the compound could be further developed as a lead molecule for anticancer drug discovery.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2021, 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde was evaluated for its antimicrobial properties. The results showed that the compound has significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve the disruption of bacterial cell membranes, leading to cell death. This property makes 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The synthetic accessibility of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde is another factor contributing to its appeal in medicinal chemistry. A recent synthetic route published in Organic Letters in 2020 described an efficient and scalable method for synthesizing this compound using readily available starting materials and mild reaction conditions. This synthetic strategy not only reduces the overall cost but also minimizes environmental impact by using green chemistry principles.

In addition to its direct biological activities, 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde has been explored as a building block for constructing more complex molecules with enhanced therapeutic properties. For example, a study published in Chemical Communications in 2021 reported the synthesis of a series of thiazole-based derivatives by functionalizing the aldehyde group of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde with various substituents. These derivatives exhibited improved solubility and pharmacokinetic profiles compared to the parent compound, making them suitable candidates for preclinical evaluation.

The potential applications of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde extend beyond medicinal chemistry into other areas such as materials science and analytical chemistry. In materials science, thiazoles are used as building blocks for designing functional polymers with unique optical and electronic properties. The presence of the 1,3-dioxolane group can enhance the thermal stability and processability of these polymers. In analytical chemistry, thiazoles are employed as chiral ligands for enantioselective catalysis and as fluorescent probes for sensing applications.

Despite its promising potential, further research is needed to fully understand the biological mechanisms underlying the activities of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde and to optimize its pharmacological properties. Ongoing studies are focusing on elucidating the structure-function relationships and identifying structure modifications that can enhance its potency and selectivity. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models before advancing to clinical trials.

In conclusion, 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 1934392-21-8) is an emerging compound with significant potential in medicinal chemistry and related fields. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.